![molecular formula C10H16 B6264894 4,7,7-trimethylbicyclo[4.1.0]hept-2-ene CAS No. 905822-22-2](/img/no-structure.png)
4,7,7-trimethylbicyclo[4.1.0]hept-2-ene
Overview
Description
4,7,7-Trimethylbicyclo[4.1.0]hept-2-ene, also known as (+)-4-Carene, is a cycloalkene and a carbobicyclic compound . It is a natural product found in Nasutitermes ephratae, Thymus vulgaris, and other organisms .
Molecular Structure Analysis
The molecular formula of 4,7,7-trimethylbicyclo[4.1.0]hept-2-ene is C10H16 . Its IUPAC name is 4,7,7-trimethylbicyclo[4.1.0]hept-2-ene . The InChI and Canonical SMILES representations provide more detailed structural information .Physical And Chemical Properties Analysis
The molecular weight of 4,7,7-trimethylbicyclo[4.1.0]hept-2-ene is 136.23 g/mol . It has no hydrogen bond donor or acceptor count, and no rotatable bond count . Its exact mass is 136.125200510 g/mol . The topological polar surface area is 0 Ų .Scientific Research Applications
Comprehensive Analysis of 4,7,7-Trimethylbicyclo[4.1.0]hept-2-ene Applications
Thermodynamic Property Research: The National Institute of Standards and Technology (NIST) provides a database of critically evaluated thermodynamic property data for pure compounds, primarily organics . While the database does not specifically mention “4,7,7-trimethylbicyclo[4.1.0]hept-2-ene”, it is likely that similar compounds are included which can offer insights into the thermodynamic behaviors useful in material science and chemical engineering research.
Organic Synthesis: In organic chemistry, compounds like “4,7,7-trimethylbicyclo[4.1.0]hept-2-ene” may serve as intermediates in the synthesis of more complex molecules. The process often involves separation and purification techniques as described in various research articles .
Analytical Chemistry: Sigma-Aldrich lists a related compound, “(+)-2-Carene”, which is similar to “4,7,7-trimethylbicyclo[4.1.0]hept-2-ene” in structure . Such compounds can be used as reference standards in analytical chemistry for identifying or quantifying substances within a sample.
Chemical Database Inclusion: The NIST Chemistry WebBook includes information on a variety of organic compounds, providing molecular weights and structural data . Compounds like “4,7,7-trimethylbicyclo[4.1.0]hept-2-ene” could be included for reference purposes in such databases.
Mechanism of Action
Target of Action
The primary targets of 4,7,7-Trimethylbicyclo[41It is known that this compound is a natural bicyclic monoterpene . Monoterpenes are often involved in the interaction with various biological targets, including proteins and enzymes, and can influence cellular processes .
Mode of Action
The specific mode of action of 4,7,7-Trimethylbicyclo[41As a monoterpene, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces . These interactions can lead to changes in the conformation and function of the target molecules .
Biochemical Pathways
The exact biochemical pathways affected by 4,7,7-Trimethylbicyclo[41Monoterpenes are known to participate in various biochemical pathways, often related to cellular signaling, metabolism, and defense mechanisms .
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 4,7,7-Trimethylbicyclo[41Monoterpenes are generally known for their lipophilic nature, which allows them to easily cross biological membranes and achieve systemic distribution . Their metabolism often involves oxidation and conjugation reactions, and they are typically excreted in the urine .
Result of Action
The molecular and cellular effects of 4,7,7-Trimethylbicyclo[41Monoterpenes are often associated with various biological activities, including anti-inflammatory, antimicrobial, and antioxidant effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4,7,7-Trimethylbicyclo[4.1.0]hept-2-ene. Factors such as temperature, pH, and the presence of other molecules can affect its stability and interaction with its targets . .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,7,7-trimethylbicyclo[4.1.0]hept-2-ene can be achieved through a Diels-Alder reaction between 2,3-dimethyl-1,3-butadiene and maleic anhydride, followed by a dehydration step to form the final product.", "Starting Materials": [ "2,3-dimethyl-1,3-butadiene", "maleic anhydride", "catalyst (e.g. p-toluenesulfonic acid)", "solvent (e.g. toluene)" ], "Reaction": [ "Mix 2,3-dimethyl-1,3-butadiene and maleic anhydride in a solvent (e.g. toluene) with a catalytic amount of p-toluenesulfonic acid.", "Heat the mixture to a temperature between 80-100°C for several hours to allow the Diels-Alder reaction to occur.", "Cool the mixture and filter the solid product.", "Perform a dehydration step by heating the solid product at a temperature between 150-200°C for several hours.", "Cool the mixture and collect the final product by filtration or distillation." ] } | |
CAS RN |
905822-22-2 |
Product Name |
4,7,7-trimethylbicyclo[4.1.0]hept-2-ene |
Molecular Formula |
C10H16 |
Molecular Weight |
136.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
